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Compound of Interest

Compound Name: CCT374705
Cat. No.: B10857356
Get Quote
. J

This technical support center provides researchers, scientists, and drug development
professionals with essential information regarding the solubility, stability, and handling of the
BCLS6 inhibitor, CCT374705.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving CCT374705?

Al: For creating stock solutions, Dimethyl Sulfoxide (DMSO) is the recommended solvent.
CCT374705 is soluble in DMSO. For in vivo experiments, specific formulations are required as
detailed in the experimental protocols section.

Q2: What is the known solubility of CCT374705 in common solvents?

A2: Quantitative solubility data for CCT374705 in a range of solvents is limited in publicly
available literature. However, a commercial supplier provides the following information:

¢ DMSO: Soluble

« Ethanol: Soluble
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It is important to note that the development of CCT374705 involved optimization of its
physicochemical properties to enhance its in vivo profile without significantly compromising
solubility.[1][2] However, related compounds in the same series have been reported to have
poor aqueous solubility, suggesting that CCT374705 may also have limited solubility in
agueous solutions.

Q3: How should I store CCT374705 stock solutions?

A3: For optimal stability, it is recommended to store stock solutions of CCT374705 at -80°C for
long-term storage (up to 6 months) or at -20°C for shorter-term storage (up to 1 month).[3] It is
also advised to protect the solutions from light.[3]

Q4: I1s CCT374705 stable in aqueous solutions?

A4: There is no specific data available regarding the long-term stability of CCT374705 in
aqueous working solutions. As a general precaution with small molecule inhibitors, it is
recommended to prepare fresh aqueous dilutions for each experiment from a frozen DMSO
stock solution. Avoid repeated freeze-thaw cycles of aqueous solutions.

Q5: Where can | find the Safety Data Sheet (SDS) for CCT374705?

A5: A dedicated Safety Data Sheet (SDS) for CCT374705 is not readily available in the public
domain. In the absence of a specific SDS, it is crucial to handle CCT374705 with the standard
precautions for handling laboratory chemicals of unknown toxicity. This includes wearing
appropriate personal protective equipment (PPE) such as gloves, a lab coat, and safety
glasses. All handling should be performed in a well-ventilated area or a chemical fume hood.

Troubleshooting Guide
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Problem

Possible Cause

Suggested Solution

Precipitation observed in stock

solution upon storage.

The storage temperature is not
low enough, or the solvent has

partially evaporated.

Ensure storage at or below
-20°C. Check the integrity of
the vial seal to prevent solvent
evaporation. If precipitation
persists, gently warm the
solution and vortex to

redissolve before use.

Compound precipitates out of
solution during dilution in

aqueous buffer.

The aqueous solubility of
CCT374705 is low, and the
final concentration exceeds its

solubility limit.

Try diluting the DMSO stock
solution into your agqueous
buffer with vigorous vortexing.
Consider using a surfactant
like Tween-80 or a co-solvent
such as PEG300 in your final
formulation to improve
solubility. Reduce the final
concentration of CCT374705

in the agueous medium.

Inconsistent experimental

results.

Degradation of CCT374705 in
working solutions. Repeated
freeze-thaw cycles of stock

solutions.

Prepare fresh working
solutions for each experiment.
Aliquot stock solutions into
single-use vials to avoid

multiple freeze-thaw cycles.

Difficulty dissolving the solid

compound.

Inappropriate solvent or

insufficient mixing.

Use DMSO as the primary
solvent. Sonication or gentle
warming (be cautious of
potential degradation) can aid

in dissolution.

Data Presentation

Solubility Data
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Solvent Solubility Source
DMSO Soluble MedChemExpress|[3]
Ethanol Soluble MedChemExpress|[3]

Stability of Stock Solutions

Storage . .

Storage Period Recommendations Source
Temperature
-80°C 6 months Protect from light MedChemExpress|[3]
-20°C 1 month Protect from light MedChemExpress|[3]

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO

» Weighing: Accurately weigh the required amount of CCT374705 powder in a sterile
microcentrifuge tube.

e Solvent Addition: Add the calculated volume of high-purity DMSO to achieve a final
concentration of 10 mM.

» Dissolution: Vortex the solution thoroughly until the compound is completely dissolved.
Gentle warming or sonication can be used to aid dissolution if necessary.

o Storage: Aliquot the stock solution into single-use vials and store at -20°C or -80°C,
protected from light.[3]

Preparation of In Vivo Dosing Solutions
Suspended Solution for Oral and Intraperitoneal Injection (2.5 mg/mL)[3]

e Prepare a 25.0 mg/mL stock solution of CCT374705 in DMSO.

e To prepare 1 mL of the final working solution, take 100 pL of the 25.0 mg/mL DMSO stock
solution.
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Add 400 pL of PEG300 and mix thoroughly.

Add 50 pL of Tween-80 and mix until the solution is homogeneous.

Add 450 pL of saline to bring the final volume to 1 mL.

This protocol results in a suspended solution. It is recommended to prepare this solution
fresh on the day of use.

Clear Solution for Injection (= 2.5 mg/mL)[3]

Prepare a 25.0 mg/mL stock solution of CCT374705 in DMSO.

e To prepare 1 mL of the final working solution, take 100 pL of the 25.0 mg/mL DMSO stock
solution.

e Add 900 pL of Corn oil and mix thoroughly.

e This protocol yields a clear solution. The supplier advises caution if the continuous dosing
period exceeds half a month.

Visualizations
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Working Solution Preparation

Thaw Stock Solution Dilute in Aqueous BufferHUse Immediately in Experimem)

Stock Solution Preparation

(Weigh CCT374705 Powder Add DMSO Vortex/Sonicate to DissolveHAliquot into VialsHStore at -80°C or -20"0)
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Experiment Start

Precipitation Observed?

Check Solubility Limits & Formulation

Inconsistent Results?

No Check Stock Aliquoting & Freshness of Working Solution

Successful Experiment

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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